Cas no 1361733-92-7 (5-Cyano-2-(trifluoromethoxy)pyridine-3-acetonitrile)

5-Cyano-2-(trifluoromethoxy)pyridine-3-acetonitrile is a specialized pyridine derivative featuring both cyano and trifluoromethoxy functional groups, which contribute to its unique reactivity and utility in organic synthesis. The presence of the electron-withdrawing trifluoromethoxy group enhances its electrophilic character, making it a valuable intermediate for constructing heterocyclic compounds, particularly in pharmaceutical and agrochemical applications. The nitrile moiety further expands its versatility as a precursor for amides, carboxylic acids, and other functionalized derivatives. Its structural features also suggest potential applications in materials science, particularly in the development of high-performance polymers or liquid crystals. The compound's stability under standard conditions facilitates handling and storage in synthetic workflows.
5-Cyano-2-(trifluoromethoxy)pyridine-3-acetonitrile structure
1361733-92-7 structure
Product Name:5-Cyano-2-(trifluoromethoxy)pyridine-3-acetonitrile
CAS No:1361733-92-7
MF:C9H4F3N3O
MW:227.142771720886
CID:4912360
Update Time:2025-05-26

5-Cyano-2-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Cyano-2-(trifluoromethoxy)pyridine-3-acetonitrile
    • Inchi: 1S/C9H4F3N3O/c10-9(11,12)16-8-7(1-2-13)3-6(4-14)5-15-8/h3,5H,1H2
    • InChI Key: DMXPJEUDZSQXKK-UHFFFAOYSA-N
    • SMILES: FC(OC1C(=CC(C#N)=CN=1)CC#N)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 337
  • XLogP3: 1.7
  • Topological Polar Surface Area: 69.7

5-Cyano-2-(trifluoromethoxy)pyridine-3-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A026002021-250mg
5-Cyano-2-(trifluoromethoxy)pyridine-3-acetonitrile
1361733-92-7 97%
250mg
$659.60 2022-04-03
Alichem
A026002021-500mg
5-Cyano-2-(trifluoromethoxy)pyridine-3-acetonitrile
1361733-92-7 97%
500mg
$960.40 2022-04-03
Alichem
A026002021-1g
5-Cyano-2-(trifluoromethoxy)pyridine-3-acetonitrile
1361733-92-7 97%
1g
$1,713.60 2022-04-03

Additional information on 5-Cyano-2-(trifluoromethoxy)pyridine-3-acetonitrile

Research Brief on 5-Cyano-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS: 1361733-92-7) in Chemical Biology and Pharmaceutical Applications

5-Cyano-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS: 1361733-92-7) is a specialized pyridine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its cyano and trifluoromethoxy functional groups, exhibits unique physicochemical properties that make it a valuable intermediate in drug discovery and development. Recent studies have explored its potential as a building block for bioactive molecules, particularly in the design of kinase inhibitors and antiviral agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in synthesizing novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized 5-Cyano-2-(trifluoromethoxy)pyridine-3-acetonitrile as a key intermediate to develop compounds with improved selectivity profiles against off-target kinases. The electron-withdrawing properties of the trifluoromethoxy group were found to significantly influence the binding affinity and metabolic stability of the resulting inhibitors.

In the field of antiviral research, a recent patent application (WO2023056421) disclosed the use of this pyridine derivative in the synthesis of broad-spectrum RNA-dependent RNA polymerase inhibitors. The compound's ability to participate in multiple synthetic transformations while maintaining structural integrity under various reaction conditions makes it particularly valuable for medicinal chemistry applications. Computational studies have shown that the trifluoromethoxy group enhances membrane permeability, addressing a common challenge in CNS-targeted drug development.

Analytical characterization of 1361733-92-7 has been advanced through recent developments in NMR and mass spectrometry techniques. A 2024 study in Analytical Chemistry presented a novel method for tracking the metabolic fate of this compound using ultra-high performance liquid chromatography coupled with tandem mass spectrometry (UHPLC-MS/MS), providing crucial insights into its stability and potential metabolites in biological systems.

The safety profile of 5-Cyano-2-(trifluoromethoxy)pyridine-3-acetonitrile has been investigated in recent toxicological assessments. While the compound shows favorable acute toxicity parameters, chronic exposure studies suggest the need for careful handling due to potential bioaccumulation concerns. These findings were published in a 2023 Regulatory Toxicology and Pharmacology report, emphasizing the importance of proper safety protocols in industrial and laboratory settings.

Looking forward, the compound's versatility continues to inspire innovative applications. Current research directions include its incorporation into metal-organic frameworks for drug delivery systems and as a fluorescent probe in cellular imaging. The unique electronic properties imparted by its functional groups make it particularly promising for these emerging applications, as noted in several recent preprints on bioRxiv and ChemRxiv.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.